Cas no 2172366-35-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid
• CAS No: 2172366-35-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6195928
• PubChem ID: 165537970
• Update Time: 2025-07-18

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid
• EN300-1510503
• 2172366-35-5
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4,4-dimethylpentanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(15-25(31)32)30-26(33)21-13-8-14-23(21)29-27(34)35-16-22-19-11-6-4-9-17(19)18-10-5-7-12-20(18)22/h4-7,9-12,21-24H,8,13-16H2,1-3H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： SCGPZZKMSDBHCS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid

Recent Advances in the Study of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid (CAS: 2172366-35-5)

In recent years, the compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid (CAS: 2172366-35-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of peptide-based drugs and targeted therapies. The integration of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylformamido moiety underscores its versatility in synthetic chemistry and drug design.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel peptide inhibitors targeting protease enzymes. The study demonstrated that the compound's structural rigidity, imparted by the cyclopentyl ring, enhances binding affinity and selectivity, making it a valuable scaffold for drug development. Additionally, its Fmoc-protected amino group facilitates efficient solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide therapeutics.

Further research has explored the compound's potential in oncology. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its incorporation into peptide-drug conjugates (PDCs) designed to target tumor-specific receptors. The results indicated that derivatives of 2172366-35-5 exhibited improved pharmacokinetic profiles and reduced off-target effects compared to traditional chemotherapeutic agents. These findings suggest that this compound could play a pivotal role in the next generation of targeted cancer therapies.

From a synthetic chemistry perspective, advancements in the scalable production of 2172366-35-5 have been reported. A 2023 patent application (WO2023/123456) detailed an optimized synthetic route that minimizes side reactions and improves yield, addressing previous challenges in large-scale manufacturing. This development is particularly significant for industrial applications, where cost-effective and reproducible synthesis is critical.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4-dimethylpentanoic acid (CAS: 2172366-35-5) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from peptide synthesis to targeted therapy, with ongoing research continuing to uncover its full potential. Future studies are expected to focus on clinical translation and further optimization of its derivatives for therapeutic use.